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Compound of Interest

Compound Name: Uvidin C

CAS No.: 74635-85-1

Cat. No.: B12774749

Get Quote

This guide provides a detailed overview of the biological activities of crude extracts containing

Quercetin, with a focus on its antioxidant, anti-inflammatory, and anticancer properties. The

information is intended for researchers, scientists, and drug development professionals.

Antioxidant Activity
Quercetin is a potent antioxidant capable of scavenging free radicals and chelating metal ions.

[1] The antioxidant capacity of Quercetin-containing crude extracts is commonly evaluated

using various in vitro assays.
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Assay Type
Plant Source
of Crude
Extract

IC50 / Activity
Value

Reference
Compound

Reference
IC50 / Activity

DPPH Radical

Scavenging
Citrus limon - Ascorbic Acid -

FRAP (Ferric

Reducing

Antioxidant

Power)

Citrus limon - Ascorbic Acid -

ABTS Radical

Scavenging
Citrus limon - Trolox -

Total Phenolic

Content

Glechoma

longituba
- Gallic Acid -

Note: Specific IC50 values for crude extracts are highly dependent on the extraction method

and the concentration of Quercetin and other synergistic compounds within the extract.

Experimental Protocols for Antioxidant Assays
DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

A methanolic solution of DPPH (6 x 10-5 M) is prepared.[2]

Various concentrations of the Quercetin-containing crude extract are added to the DPPH

solution.[2]

The mixture is incubated in the dark at room temperature for a specified period (e.g., 30

minutes).

The absorbance is measured at a specific wavelength (typically around 517 nm).

The percentage of radical scavenging activity is calculated using the formula: (A_control -

A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution

without the extract, and A_sample is the absorbance with the extract.
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The IC50 value (the concentration of the extract that scavenges 50% of the DPPH radicals)

is determined by plotting the percentage of scavenging activity against the extract

concentration.

FRAP (Ferric Reducing Antioxidant Power) Assay:

The FRAP reagent is prepared by mixing acetate buffer, TPTZ (2,4,6-tripyridyl-s-triazine)

solution, and FeCl3·6H2O solution.

The Quercetin-containing crude extract is added to the FRAP reagent.

The mixture is incubated at a specific temperature (e.g., 37°C) for a defined time.

The absorbance of the resulting blue-colored solution is measured at 593 nm.[3]

A standard curve is prepared using a known antioxidant, such as ascorbic acid or Trolox.

The antioxidant capacity of the extract is expressed as equivalents of the standard.
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Caption: Quercetin's dual antioxidant action: direct ROS scavenging and Nrf2 pathway

activation.

Anti-inflammatory Activity
Quercetin exhibits significant anti-inflammatory properties by modulating key inflammatory

pathways.[1]

Quantitative Data for Anti-inflammatory Activity
Biomarker Cell Line / Model

Treatment
Concentration

% Inhibition / Fold
Change

TNF-α Rat Model - Significant Decrease

NF-κB - - Inhibition

Pro-inflammatory

Cytokines
- - Decrease

Note: Data is often presented as relative changes compared to a control group.

Experimental Protocol for Anti-inflammatory Assays
Inhibition of Nitric Oxide (NO) Production in Macrophages:

Macrophage cells (e.g., RAW 264.7) are cultured in a suitable medium.

Cells are pre-treated with various concentrations of the Quercetin-containing crude extract

for a specified time.

Inflammation is induced by adding an inflammatory agent like lipopolysaccharide (LPS).

After incubation, the amount of nitrite (a stable product of NO) in the culture medium is

measured using the Griess reagent.

The absorbance is read at approximately 540 nm.
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The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

Visualization of Anti-inflammatory Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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